Cas no 162677-20-5 (6-Quinolinepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(S)-)

• Product Name: 6-Quinolinepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(S)-
• CAS No: 162677-20-5
• MF: C₁₇H₂₀N₂O₄
• CID: 1345931
• Update Time: 2025-07-19

6-Quinolinepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(S)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(S)-
• (S)-2-Tert-butoxycarbonylamino-3-quinolin-6-yl-propionic acid

Additional information on 6-Quinolinepropanoic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-,(S)-

Recent Advances in the Study of 6-Quinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (CAS: 162677-20-5)

The compound 6-Quinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (CAS: 162677-20-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This chiral quinoline derivative is characterized by its unique structural features, including a quinoline core and a Boc-protected amino acid moiety, which make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the areas of oncology, infectious diseases, and neurological disorders.

One of the key areas of research involving 162677-20-5 is its use as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors. The researchers utilized the compound as a key intermediate to introduce stereochemical control, which was critical for achieving high binding affinity and selectivity. The study reported promising in vitro and in vivo results, highlighting the compound's potential in targeted cancer therapies.

Another significant application of 6-Quinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- is in the field of antimicrobial drug discovery. A recent preprint on bioRxiv detailed its incorporation into novel quinoline-based antimicrobial agents. The study found that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 162677-20-5 have been reported. A 2024 publication in Organic Letters described an improved asymmetric synthesis route that significantly enhances the yield and enantiomeric purity of the compound. This methodological breakthrough is expected to facilitate its broader application in medicinal chemistry and streamline the production of related derivatives for high-throughput screening.

The pharmacokinetic properties of derivatives based on 6-Quinolinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- have also been investigated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting revealed favorable absorption and distribution profiles, with several analogs demonstrating good blood-brain barrier penetration. These findings suggest potential applications in central nervous system disorders, although further optimization may be required to address metabolic stability concerns.

Looking forward, the versatility of 162677-20-5 as a chiral building block continues to inspire new research directions. Current investigations are exploring its use in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. The compound's structural features make it particularly suitable for linker design in these innovative therapeutic modalities, as evidenced by recent patent applications from major pharmaceutical companies.